5-Chloro-2-(4-{3-[(4-fluorophenyl)sulfonyl]propanoyl}piperazin-1-yl)-4-methyl-1,3-benzothiazole

• IUPAC Name: 1-[4-(5-chloro-4-methyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-3-(4-fluorophenyl)sulfonylpropan-1-one
• InChI: InChI=1S/C21H21ClFN3O3S2/c1-14-17(22)6-7-18-20(14)24-21(30-18)26-11-9-25(10-12-26)19(27)8-13-31(28,29)16-4-2-15(23)3-5-16/h2-7H,8-13H2,1H3
• InChI Key: YTNGYXFCDIXCTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1N=C(S2)N3CCN(CC3)C(=O)CCS(=O)(=O)C4=CC=C(C=C4)F)Cl
• Molecular Formula: C21H21ClFN3O3S2
• Molecular Weight: 482.0 g/mol

Description

5-Chloro-2-(4-{3-[(4-fluorophenyl)sulfonyl]propanoyl}piperazin-1-yl)-4-methyl-1,3-benzothiazole is a useful research compound. Its molecular formula is C21H21ClFN3O3S2 and its molecular weight is 481.99. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Activity

Compounds featuring the benzothiazole core structure, including variations such as 5-Chloro-2-(4-{3-[(4-fluorophenyl)sulfonyl]propanoyl}piperazin-1-yl)-4-methyl-1,3-benzothiazole, have been widely studied for their antimicrobial properties. For instance, the synthesis of novel benzothiazole derivatives comprising sulphonamide and evaluated for their antimicrobial activities reveals the potential of these compounds as biologically active agents. These studies demonstrate the capacity of benzothiazole derivatives to serve as potent antimicrobial agents, highlighting their significance in the development of new therapeutic strategies against microbial infections (Jagtap, Jaychandran, Sreenivasa, & Sathe, 2010).

Antitumor and Apoptotic Agents

The exploration into the antitumor and apoptotic activities of benzothiazole derivatives, including those linked via piperazine, indicates promising avenues for cancer treatment. Specific compounds have been synthesized and evaluated for their cytotoxic activity against tumor cells, revealing their potential as potent antineoplastic agents. This research underscores the therapeutic potential of these compounds in inducing apoptosis in cancer cells, offering new perspectives for anticancer drug development (Byrappa, Raj, Kungyal, N, Salimath, & Rai, 2017).

Enzyme Inhibition and Metabolic Stability

Investigations into the structural modifications of benzothiazole derivatives for improved metabolic stability and enzyme inhibition have been conducted. These studies aim to optimize the pharmacokinetic profiles of such compounds, enhancing their efficacy and reducing potential side effects. By altering the heterocyclic core or introducing specific substituents, researchers have been able to develop compounds with desirable properties for drug development, including potent enzyme inhibitors with minimal metabolic liabilities (Stec, Andrews, Booker, Caenepeel, Freeman, Jiang, Liao, McCarter, Mullady, San Miguel, Subramanian, Tamayo, Wang, Yang, Zalameda, Zhang, Hughes, & Norman, 2011).